Cas no 1261868-53-4 (1-Methylnaphthalene-7-methanol)

• Product Name: 1-Methylnaphthalene-7-methanol
• CAS No: 1261868-53-4
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 4935481
• Update Time: 2025-11-01

1-Methylnaphthalene-7-methanol Chemical and Physical Properties

Names and Identifiers

• 1-Methylnaphthalene-7-methanol

• Inchi： 1S/C12H12O/c1-9-3-2-4-11-6-5-10(8-13)7-12(9)11/h2-7,13H,8H2,1H3
• InChI Key： JYTDAWFLCFNATI-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=CC=CC(C)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 1-Methylnaphthalene-7-methanol

1-Methylnaphthalene-7-methanol (CAS No. 1261868-53-4): An Overview of Its Structure, Properties, and Applications

1-Methylnaphthalene-7-methanol (CAS No. 1261868-53-4) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which consists of a naphthalene ring with a methoxy group at the 7-position and a methyl group at the 1-position. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Methylnaphthalene-7-methanol is C₁₂H₁₂O, and its molecular weight is approximately 164.22 g/mol. The compound is a colorless solid at room temperature and has a melting point of around 95°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it an ideal candidate for various chemical reactions and processes.

In terms of its chemical reactivity, 1-Methylnaphthalene-7-methanol exhibits several notable features. The presence of the hydroxyl group (-OH) at the 7-position makes it susceptible to various reactions, including esterification, etherification, and oxidation. The methyl group at the 1-position can also participate in substitution reactions, making the compound versatile for synthetic transformations. Additionally, the naphthalene ring provides aromatic stability and can undergo electrophilic aromatic substitution reactions.

Recent research has explored the potential applications of 1-Methylnaphthalene-7-methanol in pharmaceutical development. One study published in the Journal of Medicinal Chemistry highlighted its use as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of more effective antiviral drugs.

Beyond pharmaceuticals, 1-Methylnaphthalene-7-methanol has also shown promise in materials science. A study conducted by a team at the University of California, Berkeley, investigated its use as a building block for the synthesis of advanced polymers with unique optical and electronic properties. The researchers developed a series of copolymers incorporating this compound and found that they exhibited enhanced photoluminescence and conductivity compared to traditional polymers. These properties make them suitable for applications in optoelectronic devices and sensors.

The environmental impact of 1-Methylnaphthalene-7-methanol is another area of active research. A study published in Environmental Science & Technology evaluated its biodegradability and toxicity to aquatic organisms. The results indicated that while the compound is not highly toxic to aquatic life at low concentrations, it can persist in the environment under certain conditions. Therefore, proper handling and disposal practices are essential to minimize any potential environmental impact.

In conclusion, 1-Methylnaphthalene-7-methanol (CAS No. 1261868-53-4) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an attractive intermediate for various synthetic processes. Ongoing research continues to uncover new uses and benefits of this compound, further highlighting its importance in modern chemistry and related fields.